Cas no 2229282-50-0 (1-(3,4-difluoro-2-methoxyphenyl)cyclobutylmethanol)

• Product Name: 1-(3,4-difluoro-2-methoxyphenyl)cyclobutylmethanol
• CAS No: 2229282-50-0
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• CID: 5778217
• PubChem ID: 165669408
• Update Time: 2025-11-06

1-(3,4-difluoro-2-methoxyphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• EN300-1789368
• [1-(3,4-difluoro-2-methoxyphenyl)cyclobutyl]methanol
• 2229282-50-0
• 1-(3,4-difluoro-2-methoxyphenyl)cyclobutylmethanol

• Inchi： 1S/C12H14F2O2/c1-16-11-8(3-4-9(13)10(11)14)12(7-15)5-2-6-12/h3-4,15H,2,5-7H2,1H3
• InChI Key： NIPKJUWSDDIKNQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C1(CO)CCC1)F

Computed Properties

• Exact Mass: 228.09618601g/mol
• Monoisotopic Mass: 228.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3,4-difluoro-2-methoxyphenyl)cyclobutylmethanol

Professional Introduction to Compound with CAS No. 2229282-50-0 and Product Name: 1-(3,4-difluoro-2-methoxyphenyl)cyclobutylmethanol

The compound with the CAS number 2229282-50-0 and the product name 1-(3,4-difluoro-2-methoxyphenyl)cyclobutylmethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and pharmacological applications. The structural features of this molecule, particularly the presence of a cyclobutylmethanol moiety fused with a 3,4-difluoro-2-methoxyphenyl group, make it a subject of intense interest for researchers exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of compounds featuring fluoro-substituted aromatic rings. The 3,4-difluoro-2-methoxyphenyl moiety is known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. These attributes have made such compounds valuable in the design of drugs targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The incorporation of a cyclobutylmethanol group into this framework introduces additional complexity, which can influence both the physical properties and the biological activity of the molecule.

One of the most compelling aspects of 1-(3,4-difluoro-2-methoxyphenyl)cyclobutylmethanol is its potential as a lead compound for drug discovery. The cyclobutylmethanol group provides a rigid scaffold that can be fine-tuned to optimize interactions with biological receptors. This structural motif has been increasingly explored in recent literature for its role in enhancing binding specificity and reducing off-target effects. For instance, studies have shown that cycloalkyl methanol derivatives can exhibit high selectivity for certain enzymes and receptors, making them promising candidates for therapeutic intervention.

Recent research has highlighted the importance of fluorine atoms in pharmaceutical molecules due to their ability to modulate electronic properties and improve drug-like characteristics. The 3,4-difluoro-2-methoxyphenyl group in this compound is no exception. Fluorine substitution can lead to increased lipophilicity, improved bioavailability, and enhanced resistance to metabolic degradation. These effects are particularly relevant in the context of drug development, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy. The combination of fluoro-substituted aromatic rings with functional groups like hydroxymethyl ethers has been shown to yield compounds with enhanced pharmacological properties.

The synthesis of 1-(3,4-difluoro-2-methoxyphenyl)cyclobutylmethanol represents a testament to the progress in synthetic organic chemistry. The preparation of this compound involves multi-step reactions that showcase the versatility of modern synthetic methodologies. Key steps include functional group transformations such as fluorination and methylation, as well as cyclization reactions to construct the cyclobutyl core. These synthetic strategies are not only elegant but also provide valuable insights into how complex molecular architectures can be built from simpler precursors.

In terms of biological activity, preliminary studies on 1-(3,4-difluoro-2-methoxyphenyl)cyclobutylmethanol have revealed promising results. The compound has shown potential as an inhibitor of certain enzymes implicated in disease pathways. For example, its structure resembles known inhibitors of kinases and other enzymes involved in cancer progression. The rigidity provided by the cyclobutylmethanol group allows for precise alignment with the active site of these enzymes, potentially leading to high-affinity binding. Additionally, the electron-withdrawing effect of the fluoro substituents can fine-tune interactions within the active site, further enhancing inhibitory activity.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. The presence of both polar (hydroxymethyl) and non-polar (cyclobutyl) moieties ensures good solubility in both aqueous and organic solvents, which is advantageous for formulation development. This balance between polar and non-polar regions is critical for achieving optimal bioavailability and tissue distribution upon administration.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the interactions between 1-(3,4-difluoro-2-methoxyphenyl)cyclobutylmethanol and its potential targets. These studies have provided insights into how modifications to the cyclobutylmethanol group can fine-tune binding affinity and selectivity. For instance, computational models have suggested that introducing additional substituents at specific positions on the cyclobutyl ring could further enhance binding interactions without compromising overall bioactivity.

The potential applications of 1-(3,4-difluoro-2-methoxyphenyl)cyclobutylmethanol extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for exploring novel therapeutic modalities such as targeted therapy and combination therapies. In particular, its ability to interact selectively with specific biological targets suggests that it could be used in combination with other drugs to achieve synergistic effects.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 1-(3,4-difluoro-2-methoxyphenyl)cyclobutylmethanol will play an increasingly important role in drug discovery efforts. The combination of innovative synthetic strategies with advanced computational methods will be essential for maximizing their potential as therapeutic agents. Future studies will likely focus on optimizing synthetic routes to improve yield and scalability while exploring new derivatives that exhibit enhanced biological activity.

In conclusion,1-(3,4-difluoro-2-methoxyphenyl)cyclobutylmethanol (CAS No. 2229282-50-0) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and development. Its unique structural features offer opportunities for designing highly selective and potent therapeutic agents targeting various diseases. As research progresses，this compound will continue to be a valuable tool for scientists exploring new frontiers in medicinal chemistry.